Cas no 1566869-39-3 (3-(Dimethylamino)propane-1-sulfonamide)

• Product Name: 3-(Dimethylamino)propane-1-sulfonamide
• CAS No: 1566869-39-3
• MF: C₅H₁₄N₂O₂S
• MW: 166.241859912872
• CID: 5690230
• PubChem ID: 20459381
• Update Time: 2023-10-13

3-(Dimethylamino)propane-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• EN300-1120704
• 3-(dimethylamino)propane-1-sulfonamide
• SCHEMBL3115464
• 1566869-39-3
• 1-Propanesulfonamide, 3-(dimethylamino)-
• 3-(Dimethylamino)propane-1-sulfonamide

• Inchi： 1S/C5H14N2O2S/c1-7(2)4-3-5-10(6,8)9/h3-5H2,1-2H3,(H2,6,8,9)
• InChI Key： BJCLIJHWFYJQGU-UHFFFAOYSA-N
• SMILES： S(CCCN(C)C)(N)(=O)=O

Computed Properties

• Exact Mass: 166.07759887g/mol
• Monoisotopic Mass: 166.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 4
• Complexity: 169
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.7
• Topological Polar Surface Area: 71.8Ų

Experimental Properties

• Density: 1.162±0.06 g/cm3(Predicted)
• Boiling Point: 276.1±42.0 °C(Predicted)
• pka: 10.70±0.60(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Organic sulfonic acids and derivatives Organosulfonic acids and derivatives Organosulfonamides